N-[(5-methylfuran-2-yl)methyl]-4-(prop-2-en-1-yloxy)-N-(pyridin-2-yl)benzamide

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-4-prop-2-enoxy-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C21H20N2O3/c1-3-14-25-18-11-8-17(9-12-18)21(24)23(20-6-4-5-13-22-20)15-19-10-7-16(2)26-19/h3-13H,1,14-15H2,2H3
• InChI Key: TTWQPWTYWGJVMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)OCC=C

Description

N-[(5-methylfuran-2-yl)methyl]-4-(prop-2-en-1-yloxy)-N-(pyridin-2-yl)benzamide: is a complex organic compound with a unique structure.

• It consists of a benzene ring substituted with a furan group, a pyridine group, and an amide functional group.
• The compound’s systematic name reflects its substituents and connectivity.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It could interact with enzymes, receptors, or cellular pathways.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

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Remember, this compound’s potential lies in its versatility and diverse applications across various scientific fields